Cas no 136817-00-0 (1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester
• CAS No: 136817-00-0
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 1241425
• Update Time: 2024-08-04

1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-nitrophenyl)-, 2-methylpropyl ester

• Inchi： 1S/C15H21N3O4/c1-12(2)11-22-15(19)17-9-7-16(8-10-17)13-5-3-4-6-14(13)18(20)21/h3-6,12H,7-11H2,1-2H3
• InChI Key： YZLPTEXLEHOSCR-UHFFFAOYSA-N
• SMILES： N1(C(OCC(C)C)=O)CCN(C2=CC=CC=C2[N+]([O-])=O)CC1

Computed Properties

• Exact Mass: 307.15333

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 443.6±40.0 °C(Predicted)
• PSA: 75.92
• pka: 1.26±0.10(Predicted)